Carbon dioxide Carbon dioxide Carbon dioxide, also known as [CO2] or E290, belongs to the class of inorganic compounds known as other non-metal oxides. These are inorganic compounds containing an oxygen atom of an oxidation state of -2, in which the heaviest atom bonded to the oxygen belongs to the class of 'other non-metals'. Carbon dioxide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Carbon dioxide can be found anywhere throughout the human cell, such as in peroxisome, golgi, nucleus, and endoplasmic reticulum. Carbon dioxide exists in all eukaryotes, ranging from yeast to humans. Carbon dioxide can be biosynthesized from oxoadipic acid; which is catalyzed by the enzyme oxoglutarate dehydrogenase complex. In humans, carbon dioxide is involved in phosphatidylethanolamine biosynthesis pe(22:2(13Z, 16Z)/22:5(7Z, 10Z, 13Z, 16Z, 19Z)) pathway, phosphatidylethanolamine biosynthesis pe(22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)/18:3(6Z, 9Z, 12Z)) pathway, phosphatidylcholine biosynthesis PC(22:2(13Z, 16Z)/22:5(7Z, 10Z, 13Z, 16Z, 19Z)) pathway, and phosphatidylethanolamine biosynthesis pe(22:0/18:0) pathway. Carbon dioxide is also involved in several metabolic disorders, some of which include trifunctional protein deficiency, adenine phosphoribosyltransferase deficiency (aprt), the glutaminolysis and cancer pathway, and the isovaleric acidemia pathway. Outside of the human body, carbon dioxide can be found in a number of food items such as tamarind, italian sweet red pepper, radish, and other bread. This makes carbon dioxide a potential biomarker for the consumption of these food products. Carbon dioxide is a potentially toxic compound.
Carbon Dioxide is a colorless, odorless, incombustible gas resulting from the oxidation of carbon.
Carbon dioxide appears as a colorless odorless gas at atmospheric temperatures and pressures. Relatively nontoxic and noncombustible. Heavier than air and may asphyxiate by the displacement of air. Soluble in water. Forms carbonic acid, a mild acid. Under prolonged exposure to heat or fire the container may rupture violently and rocket. Used to freeze food, to control chemical reactions, and as a fire extinguishing agent.
Brand Name: Vulcanchem
CAS No.: 18923-20-1
VCID: VC0100642
InChI: InChI=1S/CO2/c2-1-3
SMILES: C(=O)=O
Molecular Formula: CO2
Molecular Weight: 44.009 g/mol

Carbon dioxide

CAS No.: 18923-20-1

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VCID: VC0100642

Molecular Formula: CO2

Molecular Weight: 44.009 g/mol

Carbon dioxide - 18923-20-1

CAS No. 18923-20-1
Product Name Carbon dioxide
Molecular Formula CO2
Molecular Weight 44.009 g/mol
Standard InChI InChI=1S/CO2/c2-1-3
Standard InChIKey CURLTUGMZLYLDI-UHFFFAOYSA-N
Impurities May contain traces of hydrogen sulfide and sulfur dioxide.
The main impurities present in ... carbon dioxide /from natural sources / are methane and hydrogen sulfide.
The necessary degree of purity is dependent on the final use to which the carbon dioxide is put. Because a large proportion is used in the food and drink industries, the major criteria for the quality of the carbon dioxide are that it should be free of odor and taste. Thus, all contaminants that could contribute to these two properties (e.g., sulfur compounds, oils, and hydrocarbons) should be removed, preferably to less than mg/kg levels. The main impurities present to any significant degree in the final purified product are usually nitrogen, oxygen, and argon (from air), and hydrogen and carbon monoxide (if the carbon dioxide came from a process-gas source).
SMILES C(=O)=O
Canonical SMILES C(=O)=O
Boiling Point Sublimes (NIOSH, 2016)
-78.48 °C
-78.464 °C (sublimes)
sublimes
Sublimes
Colorform Colorless gas
Liquid: colorless
Solid (dry ice): white, snow-like flakes or cubes
Colorless ... gas [Note: Shipped as a liquefied compressed gas. Solid form is utilized as dry ice].
Density 1.56 at -110.2 °F (USCG, 1999)
d 1
Absolute density: 0.1146 lb/cu ft at 25 °C; density: (gas at 0 °C) 1.976 g/L at 760 mm Hg; (liq at 0 °C) 0.914 at 34.3 atm; (solid) at -56.6 °C) 1.512; critical density: 0.464
1.56 at -110.2°F
1.53(relative gas density)
Flash Point Not applicable
Melting Point -109.3 °F (USCG, 1999)
-109 °F (Sublimes) (NIOSH, 2016)
-56.5 °C
Mp -57 under 5 atm. °
-56.558 °C (triple point)
-56.5°C
-109°F (sublimes)
-109°F (Sublimes)
Physical Description Carbon dioxide appears as a colorless odorless gas at atmospheric temperatures and pressures. Relatively nontoxic and noncombustible. Heavier than air and may asphyxiate by the displacement of air. Soluble in water. Forms carbonic acid, a mild acid. Under prolonged exposure to heat or fire the container may rupture violently and rocket. Used to freeze food, to control chemical reactions, and as a fire extinguishing agent.
Carbon dioxide, refrigerated liquid appears as a colorless liquid. Relatively heavier than air and can asphyxiate by the displacement of air. Under prolonged exposure to heat or fire the container may rupture violently and rocket. Used as a refrigerant and in making carbonated beverages. Used to freeze food, to control chemical reactions and as a fire extinguishing agent.
Carbon dioxide, solid appears as an odorless, white solid. Can cause damaging frostbite. Noncombustible and nontoxic. Liquefies at -109°F. Can asphyxiate by displacement of air. Used as a refrigerant.
GasVapor; GasVapor, Liquid; Liquid; OtherSolid, Liquid; PelletsLargeCrystals, GasVapor
A colourless gas under normal environmental conditions with a slight pungent odour. Commercial carbon dioxide is shipped and handled as a liquid in pressurised cylinders or bulk storage systems, or in compressed solid blocks of ‘dry ice’. Solid (dry ice) forms usually contain added substances, such as propylene glycol or mineral oil, as binders
Liquid
ODOURLESS COLOURLESS COMPRESSED LIQUEFIED GAS.
Colorless, odorless gas.
Colorless, odorless gas. [Note: Shipped as a liquefied compressed gas. Solid form is utilized as dry ice.]
Description Carbon dioxide, also known as [CO2] or E290, belongs to the class of inorganic compounds known as other non-metal oxides. These are inorganic compounds containing an oxygen atom of an oxidation state of -2, in which the heaviest atom bonded to the oxygen belongs to the class of 'other non-metals'. Carbon dioxide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Carbon dioxide can be found anywhere throughout the human cell, such as in peroxisome, golgi, nucleus, and endoplasmic reticulum. Carbon dioxide exists in all eukaryotes, ranging from yeast to humans. Carbon dioxide can be biosynthesized from oxoadipic acid; which is catalyzed by the enzyme oxoglutarate dehydrogenase complex. In humans, carbon dioxide is involved in phosphatidylethanolamine biosynthesis pe(22:2(13Z, 16Z)/22:5(7Z, 10Z, 13Z, 16Z, 19Z)) pathway, phosphatidylethanolamine biosynthesis pe(22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)/18:3(6Z, 9Z, 12Z)) pathway, phosphatidylcholine biosynthesis PC(22:2(13Z, 16Z)/22:5(7Z, 10Z, 13Z, 16Z, 19Z)) pathway, and phosphatidylethanolamine biosynthesis pe(22:0/18:0) pathway. Carbon dioxide is also involved in several metabolic disorders, some of which include trifunctional protein deficiency, adenine phosphoribosyltransferase deficiency (aprt), the glutaminolysis and cancer pathway, and the isovaleric acidemia pathway. Outside of the human body, carbon dioxide can be found in a number of food items such as tamarind, italian sweet red pepper, radish, and other bread. This makes carbon dioxide a potential biomarker for the consumption of these food products. Carbon dioxide is a potentially toxic compound.
Carbon Dioxide is a colorless, odorless, incombustible gas resulting from the oxidation of carbon.
Carbon dioxide appears as a colorless odorless gas at atmospheric temperatures and pressures. Relatively nontoxic and noncombustible. Heavier than air and may asphyxiate by the displacement of air. Soluble in water. Forms carbonic acid, a mild acid. Under prolonged exposure to heat or fire the container may rupture violently and rocket. Used to freeze food, to control chemical reactions, and as a fire extinguishing agent.
Shelf Life Stable under recommended storage conditions.
Gas is not affected by heat until temp reaches about 2000 °C
Solubility 0.2 % at 77° F (NIOSH, 2016)
0.03 M
1.48 mg/mL at 25 °C
In water, 2.9X10+3 mg/L at 25 °C
Solubility in water (mL CO2/100 mL H2O at 760 mm Hg): 171 at 0 °C; 88 at 20 °C; 36 at 60 °C
Solubility in water: 0.704X10-3 mole fraction of CO2 in the liquid phase at 25 °C (gas at a partial pressure of 101.325 kPa in equilibrium with the solution)
Miscible with water (1.7 v/v at 0 °C, 0.76 v/v at 25 °C at 760 mm Hg partial pressure of CO2).
Miscible with hydrocarbons and most organic liquids.
Quantity dissolved, mL/g (STP) at 20 °C: acetone: 8.2; ethanol: 3.6; benzene: 2.71; methanol: 4.1; toluene: 3.0; xylene: 2.31; heptane: 2.8; methyl acetate: 7.4; diethyl ether: 6.3
Solubility in water, ml/100ml at 20 °C: 88
(77°F): 0.2%
Synonyms Anhydride, Carbonic
Carbon Dioxide
Carbonic Anhydride
Dioxide, Carbon
Vapor Density 1.53 at 78.2 °C (Air = 1)
Relative vapor density (air = 1): 1.5
1.53
Vapor Pressure 56.5 atm (NIOSH, 2016)
4.83e+04 mmHg
4.83X10+4 mm Hg at 25 °C
Vapor pressure, kPa at 20 °C: 5720
56.5 atm
PubChem Compound 280
Last Modified Nov 11 2021
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